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Compound of Interest

Compound Name: 5-Chloropicolinohydrazide
CAS No.: 145835-01-4
Cat. No.: B130559
Get Quote
. J

Executive Safety Summary

5-Chloropicolinohydrazide (CAS: 109013-89-6) is a functionalized pyridine derivative widely
used as an intermediate in pharmaceutical synthesis.[1][2] While often classified generically as
an irritant, the combination of the hydrazide moiety (potential sensitizer/mutagenic structural
alert) and the halogenated pyridine ring necessitates a safety protocol that exceeds standard
“lab coat and glasses" requirements.

The Primary Risk Vector: In its solid state, the primary risk is inhalation of fine particulates
during weighing. In solution, the risk shifts to dermal absorption, where the solvent vehicle can
facilitate the transport of the hydrazide across the skin barrier.[1]

Hazard Profile & GHS Classification
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Mechanism of
Hazard Class GHS Code Statement ]
Action

Systemic toxicity;
o ) hydrazides can
Acute Toxicity (Oral) H302 Harmful if swallowed ) S
interfere with Vitamin

B6 metabolism.[1]

Direct chemical

dermatitis; potential
Skin Irritation H315 Causes skin irritation for desensitization

upon repeated

contact.[1]

Mucous membrane
Causes serious eye inflammation;

Eye Irritation H319 o ) )
irritation particulate abrasion.

[1]

Inflammation of the
May cause respiratory  upper respiratory tract

STOT - SE H335 T ] ]
irritation from dust inhalation.

[1]

Hierarchy of Controls: Engineering First
Before selecting PPE, you must validate your engineering controls. PPE is the last line of

defense, not the first.

» Primary Containment: All open handling (weighing, transfer, dissolution) must occur within a
certified Chemical Fume Hood operating at 80—-100 fpm (0.4-0.5 m/s) face velocity.[1]

» Static Control: Use an ionizing bar or anti-static gun during weighing. Hydrazide powders are
often electrostatic; "flying" powder significantly increases inhalation risk and hood
contamination.

Personal Protective Equipment (PPE) Specifications
A. Hand Protection: The "Double-Glove" Protocol
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Scientific Rationale: Solid 5-Chloropicolinohydrazide does not permeate nitrile rubber.
However, once dissolved in organic solvents (e.g., DCM, Methanol, DMSO), the solvent
dictates the breakthrough time.[1]

 Inner Layer:Disposable Nitrile (4 mil / 0.10 mm). Acts as a second skin and allows for
dexterity.

o Outer Layer:Extended Cuff Nitrile (minimum 6 mil / 0.15 mm) or Silver Shield™ (Laminate) if
using permeating solvents like Dichloromethane.

o Protocol: Inspect gloves for pinholes by trapping air and squeezing (the "balloon test") before
donning. Change the outer pair immediately upon splash contact.

B. Respiratory Protection

» Routine Handling (In Hood): No respirator required if sash is at working height.
e Outside Hood (Spill Cleanup/Equipment Failure):
o Minimum: N95 Filtering Facepiece (NIOSH approved).

o Preferred: Half-face elastomeric respirator with P100 (HEPA) cartridges to capture fine
particulates.

C. Eye & Body Protection

» Eyes: Chemical Splash Goggles (ANSI Z87.1+). Note: Safety glasses are insufficient for
powders that can drift around side shields.

e Body: Lab coat (100% cotton or Nomex; avoid synthetic blends that melt). For scale-up
(>100g), wear Tyvek® arm sleeves to bridge the gap between glove cuff and lab coat.[1]

Operational Workflow: Handling & Weighing

The following diagram illustrates the critical decision points and actions for safe handling.
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START: Handling 5-Chloropicolinohydrazide

Check Fume Hood
(Verify Flow > 80 fpm)

Don PPE:
1. Goggles
2. Lab Coat
3. Double Nitrile Gloves

Material State?

Reaction/Transfer
Solid Powder] [ In Solution (DMSO/DCM)

Weighing Protocol:
Use Anti-static Gun
Keep Sash Low

Transfer via Cannula
or Closed Funnel

Decontamination:
Wipe surfaces with

10% Bleach or Soap/Water

Doffing Sequence:
1. Outer Gloves
2. Goggles
3. Coat
4. Inner Gloves
5. Wash Hands

Click to download full resolution via product page
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Figure 1: Operational workflow emphasizing the divergence in handling solid vs. solution
states.

Emergency Response Procedures
Accidental Spills (Solid Powder)

 Alert: Notify nearby personnel.
« |solate: Close the fume hood sash if the spill is contained.
o PPE Upgrade: If the spill is outside the hood, don a P100 respirator and safety goggles.

o Cleanup:

[e]

Do NOT dry sweep. This generates dust.

o

Cover the powder with a wet paper towel (dampened with water or inert oil) to suppress
dust.

o

Scoop the wet material into a wide-mouth waste jar.

[¢]

Clean the surface with a soap/water solution.[3][4][5][6]

Exposure First Aid

 Inhalation: Move to fresh air immediately. If breathing is difficult, seek medical attention (Risk

of delayed pulmonary irritation).

o Skin Contact: Wash with soap and copious water for 15 minutes.[3][5][6] Do not use

alcohol/solvents, as they may increase absorption.
o Eye Contact: Flush with water for 15 minutes, lifting eyelids.[3][4][5][6]

Waste Disposal & Deactivation

Chemical Compatibility: Hydrazides are reducing agents. Do NOT mix with strong oxidizers
(e.g., Nitric Acid, Peroxides) in the waste stream, as this can generate heat or toxic gases.[1]
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Disposal Stream:
e Solid Waste: Label as "Hazardous Waste: Toxic Solid (5-Chloropicolinohydrazide)."

o Liquid Waste: Segregate into "Non-Halogenated Organic" or "Halogenated Organic"
depending on the solvent used.

o Container: High-density polyethylene (HDPE) or glass containers are compatible.

RCRA Considerations: While 5-Chloropicolinohydrazide does not have a specific "P" or "U"
list code, it must be characterized by the generator. If discarded pure, it likely meets criteria for
Toxic waste. Always default to incineration via a licensed hazardous waste contractor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 5-
Chloropicolinohydrazide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b130559/docs#personal-protective-equipment-for-
handling-5-chloropicolinohydrazide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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